61-54-1

Tryptamine

Usually In Stock

• CAS RN:
• 61-54-1

• Formula:
• C10H12N2

• InChI:
• InChI=1S/C10H12N2/c11-6-5-8-7-12-10-4-2-1-3-9(8)10/h1-4,7,12H,5-6,11H2

• InChIKey:
• APJYDQYYACXCRM-UHFFFAOYSA-N

• Tryptamine is an aminoalkylindole consisting of indole having a 2-aminoethyl group at the 3-position. It has a role as a human metabolite, a plant metabolite and a mouse metabolite. It is an aminoalkylindole, an indole alkaloid, an aralkylamino compound and a member of tryptamines. It is a conjugate base of a tryptaminium.
  Tryptamine is a natural product found in Polygala tenuifolia, Rauvolfia serpentina, and other organisms with data available.

3,3,3-Trifluoropropyne

In Stock

• CAS RN:
• 661-54-1

• Formula:
• C3HF3

• InChI:
• InChI=1S/C3HF3/c1-2-3(4,5)6/h1H

• InChIKey:
• PRDFNJUWGIQQBW-UHFFFAOYSA-N

• 3,3,3-Trifluoropropyne is a useful research compound. Its molecular formula is C3HF3 and its molecular weight is 94.03 g/mol. The purity is usually 95%.

(7-Bromobicyclo[4.1.0]hept-7-yl)phenylmethanol

• CAS RN:
• 71161-54-1

• Formula:
• C14H17BrO

• InChI:
• InChI=1S/C14H17BrO/c15-14(11-8-4-5-9-12(11)14)13(16)10-6-2-1-3-7-10/h1-3,6-7,11-13,16H,4-5,8-9H2

• InChIKey:
• VCLHWKWUHGBUCU-UHFFFAOYSA-N

• (7-Bromobicyclo[4.1.0]hept-7-yl)phenylmethanol is a useful research compound. Its molecular formula is C14H17BrO and its molecular weight is 281.19 g/mol. The purity is usually 95%.

2-(tert-Butyldisulfanyl)-4-methyl-1,3-thiazole

Usually In Stock

• CAS RN:
• 89861-54-1

• Formula:
• C8H13NS3

• InChI:
• InChI=1S/C8H13NS3/c1-6-5-10-7(9-6)11-12-8(2,3)4/h5H,1-4H3

• InChIKey:
• VDNCCZSIYDBYHI-UHFFFAOYSA-N

• 2-(tert-Butyldisulfanyl)-4-methyl-1,3-thiazole is a useful research compound. Its molecular formula is C8H13NS3 and its molecular weight is 219.4 g/mol. The purity is usually 95%.

4-(4-Nitrophenoxy)benzaldehyde

In Stock

• CAS RN:
• 50961-54-1

• Formula:
• C13H9NO4

• InChI:
• InChI=1S/C13H9NO4/c15-9-10-1-5-12(6-2-10)18-13-7-3-11(4-8-13)14(16)17/h1-9H

• InChIKey:
• OCHOSUFDGPHRJA-UHFFFAOYSA-N

• 4-(4-Nitrophenoxy)benzaldehyde is a useful research compound. Its molecular formula is C13H9NO4 and its molecular weight is 243.21 g/mol. The purity is usually 95%.

1-Propanol, 2-amino-3-[(2-aminoethyl)amino]-, trihydrochloride, (2R)-

In Stock

• CAS RN:
• 178761-54-1

• Formula:
• C5H18Cl3N3O

• InChI:
• InChI=1S/C5H15N3O.3ClH/c6-1-2-8-3-5(7)4-9;;;/h5,8-9H,1-4,6-7H2;3*1H/t5-;;;/m1.../s1

• InChIKey:
• QKBAZXAXMFZVBQ-QVJBSGFVSA-N

• 1-Propanol, 2-amino-3-[(2-aminoethyl)amino]-, trihydrochloride, (2R)- is a useful research compound. Its molecular formula is C5H18Cl3N3O and its molecular weight is 242.57. The purity is usually 95%.

9-bromo-6-butyl-6H-indolo[2,3-b]quinoxaline

In Stock

• CAS RN:
• 327061-54-1

• Formula:
• C18H16BrN3

• InChI:
• InChI=1S/C18H16BrN3/c1-2-3-10-22-16-9-8-12(19)11-13(16)17-18(22)21-15-7-5-4-6-14(15)20-17/h4-9,11H,2-3,10H2,1H3

• InChIKey:
• RSJAANYONBCYDG-UHFFFAOYSA-N

• 9-bromo-6-butyl-6H-indolo[2,3-b]quinoxaline is a useful research compound. Its molecular formula is C18H16BrN3 and its molecular weight is 354.251. The purity is usually 95%.

(E)-N-(4-methoxyphenyl)-3-(4-phenylmethoxyphenyl)prop-2-enamide

In Stock

• CAS RN:
• 466661-54-1

• Formula:
• C23H21NO3

• InChI:
• InChI=1S/C23H21NO3/c1-26-21-14-10-20(11-15-21)24-23(25)16-9-18-7-12-22(13-8-18)27-17-19-5-3-2-4-6-19/h2-16H,17H2,1H3,(H,24,25)/b16-9+

• InChIKey:
• IRXCIZDXHFVYLH-CXUHLZMHSA-N

• (E)-N-(4-methoxyphenyl)-3-(4-phenylmethoxyphenyl)prop-2-enamide is a useful research compound. Its molecular formula is C23H21NO3 and its molecular weight is 359.425. The purity is usually 95%.

5-((4-Ethoxyphenyl)(piperidin-1-yl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol

In Stock

• CAS RN:
• 898361-54-1

• Formula:
• C20H26N4O2S

• InChI:
• InChI=1S/C20H26N4O2S/c1-3-16-21-20-24(22-16)19(25)18(27-20)17(23-12-6-5-7-13-23)14-8-10-15(11-9-14)26-4-2/h8-11,17,25H,3-7,12-13H2,1-2H3

• InChIKey:
• YWALJLPCQSRUQN-UHFFFAOYSA-N

• 5-((4-Ethoxyphenyl)(piperidin-1-yl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C20H26N4O2S and its molecular weight is 386.51. The purity is usually 95%.

6-Chloro-1-(3,4-difluorophenyl)-1-oxohexane

In Stock

• CAS RN:
• 898761-54-1

• Formula:
• C12H13ClF2O

• InChI:
• InChI=1S/C12H13ClF2O/c13-7-3-1-2-4-12(16)9-5-6-10(14)11(15)8-9/h5-6,8H,1-4,7H2

• InChIKey:
• ZXQNSNXGWUUBRL-UHFFFAOYSA-N

• 6-Chloro-1-(3,4-difluorophenyl)-1-oxohexane is a useful research compound. Its molecular formula is C12H13ClF2O and its molecular weight is 246.68 g/mol. The purity is usually 95%.

2-((1-(2-(dimethylamino)ethyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(3,5-dimethylphenyl)acetamide

In Stock

• CAS RN:
• 932961-54-1

• Formula:
• C21H28N4O2S

• InChI:
• InChI=1S/C21H28N4O2S/c1-14-10-15(2)12-16(11-14)22-19(26)13-28-20-17-6-5-7-18(17)25(21(27)23-20)9-8-24(3)4/h10-12H,5-9,13H2,1-4H3,(H,22,26)

• InChIKey:
• KEZQJOVVZIFFIT-UHFFFAOYSA-N

• 2-((1-(2-(dimethylamino)ethyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(3,5-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C21H28N4O2S and its molecular weight is 400.54. The purity is usually 95%.

N-[4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl]-4-phenylbenzamide

Usually In Stock

• CAS RN:
• 356561-54-1

• Formula:
• C23H19N3O4S

• InChI:
• InChI=1S/C23H19N3O4S/c1-16-15-22(25-30-16)26-31(28,29)21-13-11-20(12-14-21)24-23(27)19-9-7-18(8-10-19)17-5-3-2-4-6-17/h2-15H,1H3,(H,24,27)(H,25,26)

• InChIKey:
• NESCVJRRHGSPNP-UHFFFAOYSA-N

• N-[4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl]-4-phenylbenzamide is a useful research compound. Its molecular formula is C23H19N3O4S and its molecular weight is 433.5g/mol. The purity is usually 95%.

1-(8-ethoxy-2H-chromen-3-yl)ethanone

• CAS RN:
• 178561-54-1

• Formula:
• C13H14O3

• InChI:
• InChI=1S/C13H14O3/c1-3-15-12-6-4-5-10-7-11(9(2)14)8-16-13(10)12/h4-7H,3,8H2,1-2H3

• InChIKey:
• RDIRNUBZJLCGMG-UHFFFAOYSA-N

• 1-(8-ethoxy-2H-chromen-3-yl)ethanone, also known as 1-(8-ethoxy-2H-chromen-3-yl)ethanone, is a useful research compound. Its molecular formula is C13H14O3 and its molecular weight is 218.252. The purity is usually 95%.

2-bromo-5-methoxy-N-(1-(thiazol-2-yl)pyrrolidin-3-yl)benzamide

In Stock

• CAS RN:
• 1797861-54-1

• Formula:
• C15H16BrN3O2S

• InChI:
• InChI=1S/C15H16BrN3O2S/c1-21-11-2-3-13(16)12(8-11)14(20)18-10-4-6-19(9-10)15-17-5-7-22-15/h2-3,5,7-8,10H,4,6,9H2,1H3,(H,18,20)

• InChIKey:
• URCUXQSENBYYMJ-UHFFFAOYSA-N

• 2-bromo-5-methoxy-N-(1-(thiazol-2-yl)pyrrolidin-3-yl)benzamide is a useful research compound. Its molecular formula is C15H16BrN3O2S and its molecular weight is 382.28. The purity is usually 95%.

5-Chloro-6-(ethylamino)pyridine-3-carboxylic acid

In Stock

• CAS RN:
• 1019461-54-1

• Formula:
• C8H9ClN2O2

• InChI:
• InChI=1S/C8H9ClN2O2/c1-2-10-7-6(9)3-5(4-11-7)8(12)13/h3-4H,2H2,1H3,(H,10,11)(H,12,13)

• InChIKey:
• AQUHMSXUKOCEPD-UHFFFAOYSA-N

• 5-Chloro-6-(ethylamino)pyridine-3-carboxylic acid is a useful research compound. Its molecular formula is C8H9ClN2O2 and its molecular weight is 200.62 g/mol. The purity is usually 95%.

1H-Indole-1-propanamide, N-[4-cyano-3-(trifluoromethyl)phenyl]-5-fluoro-alpha-hydroxy-alpha-methyl-, (alphaR)-

Usually In Stock

• CAS RN:
• 2031161-54-1

• Formula:
• C20H15F4N3O2

• InChI:
• InChI=1S/C20H15F4N3O2/c1-19(29,11-27-7-6-12-8-14(21)3-5-17(12)27)18(28)26-15-4-2-13(10-25)16(9-15)20(22,23)24/h2-9,29H,11H2,1H3,(H,26,28)/t19-/m1/s1

• InChIKey:
• CFSAYQVTXBMPRF-LJQANCHMSA-N

• (R)-UT-155 is a potent selective androgen receptor degrader (SARD), which markedly reduces the activity of wild-type and splice variant isoforms of AR, thereby binding the amino-terminal transcriptional activation domain AF-1.